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Compound of Interest

Compound Name: Dimethyl 3,3'-dithiodipropionate

Cat. No.: B041750 Get Quote

Comprehensive Safety and Handling Guide:
Dimethyl 3,3'-dithiodipropionate
This guide provides essential safety and logistical information for handling Dimethyl 3,3'-
dithiodipropionate (CAS: 15441-06-2) in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data Summary
Dimethyl 3,3'-dithiodipropionate is classified with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

The chemical, physical, and toxicological properties have not been thoroughly investigated,

warranting a cautious approach to handling.[1]
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Property Value Source

CAS Number 15441-06-2 [1][2][3]

Molecular Formula C8H14O4S2 [2][3]

Molecular Weight 238.32 g/mol [2][3]

Physical Form Liquid / Oil [1][2]

Boiling Point
325°C at 760 mmHg; 125°C at

3 mmHg
[1][2]

Density 1.22 g/cm³ [2]

Storage Temperature
2-8°C, under inert atmosphere,

in a dark place
[1][2]

Occupational Exposure Limits

(OSHA PEL, NIOSH REL,

ACGIH TLV)

Not available [1]

Personal Protective Equipment (PPE)
To prevent exposure, the following personal protective equipment must be worn at all times

when handling Dimethyl 3,3'-dithiodipropionate.

Eye and Face Protection:

Wear safety glasses with side shields or chemical goggles that are approved under

government standards such as NIOSH (US) or EN 166 (EU).[1]

A face shield is required in situations with a potential for splashing.[1]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., Nitrile rubber, >0.11 mm thickness)

that have been inspected for integrity before use.[4] Use proper glove removal technique

to avoid skin contact.[1] Contaminated gloves should be disposed of immediately.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://angenechemical.com/sds/15441-06-2.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7462643_EN.htm
https://www.scbt.com/p/dimethyl-3-3prime-dithiodipropionate-15441-06-2
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7462643_EN.htm
https://www.scbt.com/p/dimethyl-3-3prime-dithiodipropionate-15441-06-2
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7462643_EN.htm
https://www.scbt.com/p/dimethyl-3-3prime-dithiodipropionate-15441-06-2
http://angenechemical.com/sds/15441-06-2.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7462643_EN.htm
http://angenechemical.com/sds/15441-06-2.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7462643_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7462643_EN.htm
http://angenechemical.com/sds/15441-06-2.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7462643_EN.htm
http://angenechemical.com/sds/15441-06-2.pdf
https://www.benchchem.com/product/b041750?utm_src=pdf-body
http://angenechemical.com/sds/15441-06-2.pdf
http://angenechemical.com/sds/15441-06-2.pdf
https://www.carlroth.com/medias/SDB-0970-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxODcyMTh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3paQzlvTXpZdk9EazFNRGMwTnprMU5USXpNQzV3WkdZfDc4NTY2Y2E0YWQ3MDU3ZWYyN2UxMTcxM2Y4YTA4OTQ3MTljMTQwYmFjZGJlOGQ5NzRhYmIxZGQ1ODUzZjIzODg
http://angenechemical.com/sds/15441-06-2.pdf
http://angenechemical.com/sds/15441-06-2.pdf
https://datasheets.scbt.com/sc-252733.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A complete chemical-resistant suit or a lab coat should be worn.[1] For

larger quantities or splash risks, a PVC apron is recommended.[5]

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling

vapors, mist, or gas.[1]

If ventilation is inadequate or for nuisance exposures, use a P95 (US) or P1 (EU) particle

respirator.[1][4]

For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU) respirator cartridges.

[1] All respirator use must comply with a comprehensive respiratory protection program.[6]

Step-by-Step Operational Plan
This section details the procedural workflow for handling Dimethyl 3,3'-dithiodipropionate
from receipt to disposal.

Experimental Workflow Diagram
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Workflow for Handling Dimethyl 3,3'-dithiodipropionate

Preparation

Handling

Cleanup & Disposal

1. Review SDS & Procedure

2. Verify Fume Hood Operation

3. Assemble All Materials

4. Don Required PPE

5. Unpack Chemical in Fume Hood

Proceed to Handling

6. Perform Experiment

7. Securely Close Container

8. Decontaminate Work Area

Proceed to Cleanup

9. Segregate Waste

10. Doff & Dispose of PPE

11. Wash Hands Thoroughly
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Disposal Workflow for Dimethyl 3,3'-dithiodipropionate

Waste Collection

Temporary Storage

Final Disposal

1. Collect Unused Chemical & Contaminated Materials

2. Place in a Labeled, Closed Hazardous Waste Container

3. Store Container in a Designated Satellite Accumulation Area

Segregate Waste

4. Arrange for Pickup by a Licensed Professional Waste Disposal Service

Schedule Pickup

5. Document Waste Transfer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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